7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one

• Molecular Formula: C19H16O5
• Molecular Weight: 324.3 g/mol
• IUPAC Name: 7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methylchromen-2-one
• InChI: InChI=1S/C19H16O5/c1-12-8-19(21)24-18-10-15(6-7-16(12)18)23-11-17(20)13-4-3-5-14(9-13)22-2/h3-10H,11H2,1-2H3
• InChI Key: OWPAPZAUGQKLAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OCC(=O)C3=CC(=CC=C3)OC

Description

7-[2-(3-Methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one is a coumarin derivative characterized by a 4-methyl-substituted coumarin core and a 3-methoxyphenyl ketone group linked via an oxoethoxy chain. For instance, EMAC10163k is prepared by reacting a coumarin precursor with 2-bromo-3-methoxyacetophenone in acetonitrile using potassium carbonate as a base, yielding 55.3% of a white solid with a melting point of 157–160°C .

Preparation Methods

The synthesis of 7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one typically involves multicomponent reactions. One common method is the condensation of 5-hydroxy-4,7-dimethyl-2H-chromen-2-one with 4-methoxyphenylglyoxal and Meldrum’s acid . The reaction proceeds in two steps: initial interaction of the starting materials in acetonitrile (MeCN) followed by the formation of the target compound in acidic media . This method allows for the efficient production of the compound with a high yield.

Chemical Reactions Analysis

7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound exhibits potential biological activities, making it a candidate for drug discovery and development.

Medicine: It has been studied for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: The compound can be used in the development of new materials with specific properties, such as fluorescence or photostability.

Mechanism of Action

The mechanism of action of 7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by modulating enzyme activity, binding to receptors, or interfering with cellular signaling pathways. Detailed studies are required to elucidate the exact molecular mechanisms involved.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Position and Physical Properties

The position of the methoxy group on the phenyl ring significantly impacts physical properties. Key comparisons include:

Compound	Substituent Position	Yield (%)	Melting Point (°C)	Key Structural Features	Source
EMAC10163k	3-Methoxyphenyl	55.3	157–160	4,8-Dimethyl, acetate at C3
EMAC10163i	Phenyl (no methoxy)	46.0	182–184	4,8-Dimethyl, acetate at C3
3-(2-Methoxyphenyl)-2-methyl-7-...*	2-Methoxyphenyl	—	—	2-Methyl, 4H-chromen-4-one core
4-(4-Methoxyphenyl)-7-...†	4-Methoxyphenyl	—	—	4-Methylphenyl ketone linkage

Observations :

• Methoxy Position: The 3-methoxy derivative (EMAC10163k) has a lower melting point than the non-methoxy analog (EMAC10163i), suggesting reduced crystallinity due to steric or electronic effects .

A. Antitumor Activity

• EMAC10163 Series : Derivatives with 3-methoxyphenyl (EMAC10163k) or biphenyl (EMAC10163g) groups inhibit tumor-associated carbonic anhydrases, though IC50 values are unspecified .
• N1-(Coumarin-7-yl) Amidrazones : Compound 3n in shows potent activity against MCF-7 and K562 cells (IC50 = 20.2 and 9.3 μM, respectively), highlighting the role of piperazine and nitroimidazole substituents .

B. Nitric Oxide (NO) Donor Hybrids

• Dinitroazetidine-Coumarins (): Compounds like 4 (m.p. 70–71.9°C) incorporate NO-donor dinitroazetidine groups, showing anti-cholestasis activity. The absence of such groups in the target compound suggests divergent therapeutic applications .

Electronic and Steric Effects

• 3-Methoxy vs.
• Ketone Linkage : The oxoethoxy chain in the target compound is shared with EMAC10163i and EMAC10163h, but substituents like difluorophenyl (EMAC10163h, m.p. 188–190°C) increase polarity and melting points .